Cas no 592552-44-8 (Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester)

Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester structure
592552-44-8 structure
Product Name:Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
CAS No:592552-44-8
MF:C9H9NO6
MW:227.170862913132
CID:1614023
Update Time:2024-08-30

Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
    • Acetic acid, 2-(3-hydroxy-2-nitrophenoxy)-, methyl ester
    • Inchi: 1S/C9H9NO6/c1-15-8(12)5-16-7-4-2-3-6(11)9(7)10(13)14/h2-4,11H,5H2,1H3
    • InChI Key: DWYBNBXAPFKPES-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)COC1=CC=CC(O)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 227.04297

Experimental Properties

  • Density: 1.418±0.06 g/cm3(Predicted)
  • Boiling Point: 355.5±27.0 °C(Predicted)
  • PSA: 98.9
  • pka: 4.73±0.10(Predicted)
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